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Compound of Interest

Compound Name:
1-Bromo-3,4-dimethoxy-2-

methylbenzene

Cat. No.: B104200 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-3,4-dimethoxy-2-
methylbenzene

Abstract
This technical guide provides a comprehensive overview of the key physical properties,

specifically the melting and boiling points, of 1-Bromo-3,4-dimethoxy-2-methylbenzene.

Intended for researchers, medicinal chemists, and process development scientists, this

document moves beyond a simple data sheet to offer a foundational understanding of the

principles behind these properties and their practical implications in a laboratory setting. We will

detail the theoretical importance of these thermal transition points, provide validated, step-by-

step protocols for their experimental determination, and present the known data for this specific

compound. The methodologies described are designed to ensure accuracy and reproducibility,

which are critical for synthesis, purification, and regulatory documentation.

Compound Identification and Significance
1-Bromo-3,4-dimethoxy-2-methylbenzene is a halogenated aromatic intermediate. Its

structure, featuring a bromine atom and methoxy and methyl groups on a benzene ring, makes

it a versatile building block in organic synthesis. The bromine atom provides a reactive handle

for various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the formation

of complex carbon-carbon and carbon-heteroatom bonds. The methoxy and methyl
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substituents influence the electronic and steric properties of the molecule, guiding

regioselectivity in subsequent reactions.

This compound is particularly valuable in the synthesis of pharmaceutical and agrochemical

targets where precise molecular architecture is paramount.[1] Understanding its physical

properties is the first step in its effective utilization, ensuring proper handling, reaction setup,

and purification.

Table 1: Compound Identification

Identifier Value

IUPAC Name 1-Bromo-3,4-dimethoxy-2-methylbenzene

CAS Number 74866-17-4[1][2]

Molecular Formula C₉H₁₁BrO₂[1]

Molecular Weight 231.09 g/mol [1]

| Chemical Structure | (Image of the chemical structure would be placed here in a full

whitepaper) |

Core Physicochemical Properties
The melting and boiling points are fundamental thermal properties that dictate the physical

state of a substance and are indispensable for its purification and handling.

Melting Point: For a crystalline solid, the melting point is a critical indicator of purity. A sharp

melting range (typically <1°C) is characteristic of a pure compound, whereas impurities will

depress and broaden the melting range. This property is foundational for characterization

and quality control.

Boiling Point: The boiling point is essential for purification via distillation and for setting

appropriate temperatures for reactions conducted at reflux. It is a direct measure of the

volatility of the substance.

Table 2: Physical Properties of 1-Bromo-3,4-dimethoxy-2-methylbenzene
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Property Value Source

Physical Form White Crystalline Solid [2]

Melting Point 59-60 °C [2]

Boiling Point 252.9 ± 35.0 °C (Predicted) [2]

Density 1.360 ± 0.06 g/cm³ (Predicted) [2]

| Storage | Sealed in a dry environment at room temperature |[1][2] |

Note: The boiling point is a predicted value and should be confirmed experimentally if high

precision is required for process development.

Experimental Determination of Melting Point
(Capillary Method)
This protocol describes the standard and most common method for determining the melting

point of a solid crystalline compound. The principle relies on heating a small, packed sample in

a capillary tube within a calibrated apparatus and observing the temperature range over which

the solid-to-liquid phase transition occurs.

Step-by-Step Protocol
Sample Preparation:

Ensure the 1-Bromo-3,4-dimethoxy-2-methylbenzene sample is completely dry and

finely powdered. Crush any large crystals using a mortar and pestle.

Tap the open end of a glass capillary tube into the powder to force a small amount of

sample into the tube.

Invert the tube and tap the sealed end gently on a hard surface, or drop it down a long

glass tube, to pack the sample tightly into the bottom. The packed sample height should

be 2-3 mm.

Apparatus Setup:
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Place the packed capillary tube into the sample holder of a melting point apparatus (e.g., a

Thomas-Hoover or digital Mel-Temp).

Ensure the thermometer or temperature probe is correctly positioned to accurately

measure the temperature of the heating block.

Determination:

Set a rapid heating rate initially to approach the expected melting point (e.g., 10-15

°C/minute to reach ~50 °C).

Once the temperature is within 10-15 °C of the expected melting point (59 °C), reduce the

heating rate to 1-2 °C per minute. This slow rate is crucial for thermal equilibrium and an

accurate reading.

Record the temperature (T₁) at which the first drop of liquid appears.

Continue heating slowly and record the temperature (T₂) at which the last crystal melts

completely.

Reporting:

The melting point is reported as the range from T₁ to T₂. For this compound, a pure

sample should melt within the 59-60 °C range.[2]

Workflow Diagram: Melting Point Determination
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Caption: Workflow for experimental melting point determination.
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Experimental Determination of Boiling Point
(Microscale Method)
Given the high predicted boiling point, a microscale method using a Thiele tube is appropriate

to minimize sample usage and ensure uniform heating. This method determines the

temperature at which the vapor pressure of the liquid equals the applied atmospheric pressure.

Step-by-Step Protocol
Apparatus Setup:

Add 5-10 drops of 1-Bromo-3,4-dimethoxy-2-methylbenzene into a small test tube (e.g.,

a 75x10 mm tube).

Take a capillary tube (the same type used for melting points) and seal one end in a flame.

Place the sealed capillary tube, open end down, into the test tube containing the sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the entire assembly in a Thiele tube filled with a high-boiling heat transfer fluid

(e.g., mineral oil or silicone oil). The oil level should be above the sample but below the top

of the test tube.

Determination:

Heat the side arm of the Thiele tube gently with a Bunsen burner or heating mantle. The

shape of the tube ensures uniform heat distribution via convection.

As the temperature rises, air trapped in the inverted capillary will bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the

capillary tube. This indicates the liquid has reached a temperature above its boiling point.

Remove the heat source and allow the apparatus to cool slowly.

Observation and Reporting:
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The stream of bubbles will slow down and eventually stop. The moment the bubbling

ceases and the liquid just begins to be drawn back into the capillary tube, the vapor

pressure inside the capillary equals the external atmospheric pressure.

Record the temperature at this exact moment. This is the boiling point of the liquid.

Record the atmospheric pressure at the time of the experiment, as boiling point is

pressure-dependent.

Workflow Diagram: Micro Boiling Point Determination
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Caption: Workflow for microscale boiling point determination.
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Conclusion
The melting point (59-60 °C) and predicted boiling point (~253 °C) of 1-Bromo-3,4-dimethoxy-
2-methylbenzene are defining physical constants that are crucial for its application in research

and development. The melting point serves as a reliable checkpoint for purity and identity, while

the boiling point guides purification and reaction conditions. The standardized protocols

provided herein offer a robust framework for the experimental verification of these properties,

ensuring data integrity and reproducibility for drug development and synthetic chemistry

professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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